Cas no 57598-33-1 (2-(2-Methoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole)

• Product Name: 2-(2-Methoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole
• CAS No: 57598-33-1
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD00151837
• CID: 89951
• PubChem ID: 24869573
• Update Time: 2025-06-12

2-(2-Methoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenyl)-4,4-dimethyl-2-oxazoline
• 2-(2-Methoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole
• 4,4-Dimethyl-2-(2-Methoxyphenyl)Oxazoline
• 2-(2-methoxyphenyl)-4,4-dimethyl-5H-1,3-oxazole
• 4,-4-DIMETHYL-2-(2’-METHOXYPHENYL)-OXAZOLINE
• 1-(4,4-dimethyl(1,3-oxazolin-2-yl))-2-methoxybenzene
• 1-<4,4-dimethyl-(2,5-oxazolinyl)>-2-methoxybenzene
• 1-methoxy-2-(4,4-dimethyl-4,5-dihydro-oxazol-2-yl)benzene
• 4,5-dihydro-2-(2-methoxyphenyl)-4,4-dimethyloxazole
• UNII-U3076TTS1P
• 2-(2-methoxyphenyl)-4,4-dimethyl-5H-oxazole;2-(2-Methoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole
• 57598-33-1
• NSC-333420
• A-Hydroxy-
• U3076TTS1P
• Oprea1_834801
• FT-0608491
• 2-(2-methoxyphenyl)-4,4-dimethyl-5H-oxazole
• A-butyrolactone
• 6J-911
• 4,4-Dimethyl-2-(2'-methoxyphenyl)oxazoline
• 2-(2-methoxyphenyl) 4,4-dimethyloxazoline
• InChI=1/C12H15NO2/c1-12(2)8-15-11(13-12)9-6-4-5-7-10(9)14-3/h4-7H,8H2,1-3H
• SCHEMBL540
• 2-(4,4-Dimethyl-4,5-dihydro-1,3-oxazol-2-yl)phenyl methyl ether
• AB3667
• 2-(2-Methoxyphenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole
• 2-(2'-methoxyphenyl)-4,4-dimethyl-2-oxazoline
• 2-(2-methoxyphenyl)-4,4-dimethyloxazoline
• (S)-(-)-
• AKOS000278509
• 2-(2-Methoxyphenyl)-4,4-dimethyl-2-oxazoline, 98%
• NSC 333420
• AMY37052
• A831517
• NSC333420
• Oxazole, 4,5-dihydro-2-(2-methoxyphenyl)-4,4-dimethyl-
• MFCD00151837
• DTXSID80206225
• DB-053071
• 4,5-Dihydro-2-(2-methoxyphenyl)-4,4-dimethyl-oxazole; 2-(2-Methoxyphenyl)-4,4-dimethyl-2-oxazoline; 2-(2-Methoxyphenyl)-4,4-dimethyloxazoline; 4,4-Dimethyl-2-(2-methoxyphenyl)oxazoline; NSC 333420

• MDL： MFCD00151837
• Inchi： 1S/C12H15NO2/c1-12(2)8-15-11(13-12)9-6-4-5-7-10(9)14-3/h4-7H,8H2,1-3H3
• InChI Key： ZGDUNGBWVZKWGE-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2OC)=NC(C)(C)C1

Computed Properties

• Exact Mass: 205.11000
• Monoisotopic Mass: 205.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 30.8A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.08 g/cm3
• Melting Point: 71-74 °C (lit.)
• Boiling Point: 311.5 °C at 760 mmHg
• Flash Point: 116.6 °C
• Refractive Index: 1.531
• PSA: 30.82000
• LogP: 1.68620
• Solubility: Not available

2-(2-Methoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25-S36-S26
• Hazardous Material Identification：
• Storage Condition：(BD14076)
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(2-Methoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole

Comprehensive Overview of 2-(2-Methoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole (CAS No. 57598-33-1)

2-(2-Methoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole, with the CAS number 57598-33-1, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This heterocyclic compound features a unique oxazole ring structure substituted with a methoxyphenyl group and two methyl groups, making it a versatile intermediate for various applications. Researchers and industries are increasingly interested in this compound due to its potential in pharmaceutical synthesis, catalysis, and functional material development.

The compound's molecular formula and structural properties have been extensively studied to understand its reactivity and stability. Its oxazole core is known for its electron-rich nature, which facilitates participation in diverse chemical reactions, including cycloadditions and nucleophilic substitutions. This makes 2-(2-Methoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole a valuable building block for designing novel drug candidates and advanced materials. Recent studies highlight its role in the synthesis of bioactive molecules, particularly those targeting neurological disorders and inflammatory conditions, aligning with current trends in precision medicine.

From an industrial perspective, the demand for CAS 57598-33-1 has risen due to its utility in high-performance polymers and liquid crystal displays (LCDs). The methoxyphenyl moiety enhances the compound's solubility and compatibility with other organic substrates, making it ideal for formulation development. Additionally, its thermal stability and low toxicity profile have positioned it as a preferred choice for green chemistry initiatives, addressing the growing consumer demand for sustainable chemical processes.

In the context of synthetic methodology, 2-(2-Methoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole serves as a key intermediate in multistep organic synthesis. Its regioselective reactivity allows for precise functionalization, enabling the creation of complex molecular architectures. This attribute is particularly relevant in the development of chiral catalysts and ligands, which are critical for asymmetric synthesis—a hot topic in modern pharmaceutical research and agrochemical innovation.

The compound's spectroscopic properties, including NMR and IR data, have been well-documented, aiding in its identification and purity assessment. Analytical techniques such as HPLC and mass spectrometry are commonly employed to ensure its quality for research and industrial use. Furthermore, its crystallographic data provides insights into its molecular packing and intermolecular interactions, which are vital for crystal engineering applications.

As the scientific community continues to explore CAS 57598-33-1, its potential in emerging technologies like organic electronics and nanomaterials is becoming increasingly evident. The compound's tunable electronic properties make it a candidate for optoelectronic devices, such as OLEDs and sensors, which are pivotal in the Internet of Things (IoT) era. This aligns with the global shift toward smart materials and energy-efficient solutions.

In summary, 2-(2-Methoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole (57598-33-1) is a multifaceted compound with broad applicability across pharmaceuticals, materials science, and synthetic chemistry. Its structural versatility and functional adaptability make it a subject of ongoing research, driven by the need for innovative chemical solutions in a rapidly evolving technological landscape. By leveraging its unique properties, scientists and engineers can address some of the most pressing challenges in healthcare, sustainability, and advanced manufacturing.